Cas no 847226-09-9 (2-Fluoro-6-(4-methoxyphenyl)pyridine)

• Product Name: 2-Fluoro-6-(4-methoxyphenyl)pyridine
• CAS No: 847226-09-9
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 1035317
• PubChem ID: 12194565
• Update Time: 2025-10-24

2-Fluoro-6-(4-methoxyphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(4-methoxyphenyl)pyridine
• FT-0750447
• AC-9421
• A850107
• 847226-09-9
• DTXSID90479923
• J-509475
• AKOS016014183
• MFCD17169883
• DB-076100

• MDL： MFCD17169883
• Inchi： 1S/C12H10FNO/c1-15-10-7-5-9(6-8-10)11-3-2-4-12(13)14-11/h2-8H,1H3
• InChI Key： PXCMVPSKPQPVMN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 203.074642105g/mol
• Monoisotopic Mass: 203.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Fluoro-6-(4-methoxyphenyl)pyridine

Comprehensive Overview of 2-Fluoro-6-(4-methoxyphenyl)pyridine (CAS No. 847226-09-9): Properties, Applications, and Industry Insights

2-Fluoro-6-(4-methoxyphenyl)pyridine (CAS No. 847226-09-9) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular structure, characterized by a fluoro substituent at the 2-position and a 4-methoxyphenyl group at the 6-position, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds.

In recent years, the pharmaceutical industry has witnessed a surge in interest in fluorinated compounds like 2-Fluoro-6-(4-methoxyphenyl)pyridine, driven by their enhanced metabolic stability and bioavailability. This trend is reflected in search engine queries such as "fluoropyridine applications in medicine" and "CAS 847226-09-9 suppliers," highlighting its commercial relevance. The compound's synthetic versatility also positions it as a key building block for catalysis and material science, addressing broader industrial needs.

From a synthetic chemistry perspective, 2-Fluoro-6-(4-methoxyphenyl)pyridine offers advantages in cross-coupling reactions, a topic frequently searched by organic chemists. Its electron-withdrawing fluoro group and electron-donating methoxy group create a balanced reactivity profile, enabling precise modifications. This duality is crucial for designing high-performance materials, such as OLED components, where fluorinated aromatics improve device efficiency—a hot topic in renewable energy discussions.

Environmental and regulatory considerations further elevate the importance of CAS 847226-09-9. With increasing scrutiny on green chemistry, researchers are optimizing synthetic routes to minimize waste, aligning with searches like "sustainable synthesis of fluoropyridines." The compound's stability under physiological conditions also makes it a candidate for bioconjugation techniques, a method trending in diagnostic imaging and targeted drug delivery systems.

Market analysts note rising procurement inquiries for 2-Fluoro-6-(4-methoxyphenyl)pyridine, particularly from contract research organizations (CROs) and API manufacturers. Its CAS registry number (847226-09-9) serves as a critical identifier in global supply chains, ensuring compliance with REACH and other regulatory frameworks. This aligns with industry searches for "high-purity fluorinated intermediates" and "scalable pyridine derivatives," underscoring its commercial viability.

In conclusion, 2-Fluoro-6-(4-methoxyphenyl)pyridine exemplifies the intersection of scientific innovation and industrial demand. Its multifaceted applications—from medicinal chemistry to advanced materials—reflect evolving research priorities, while its synthetic adaptability meets the need for sustainable chemical solutions. As interest in tailor-made fluorinated compounds grows, this compound is poised to remain a focal point in both academic and industrial settings.